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Compound of Interest

Compound Name: Nicosulfuron

Cat. No.: B1678754

An In-depth Technical Guide on the Physicochemical Properties of Technical Grade
Nicosulfuron

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of technical grade nicosulfuron. The information is compiled from various scientific
and regulatory sources to assist researchers, scientists, and professionals in drug development
and crop protection. This document presents quantitative data in structured tables, details
common experimental methodologies, and includes visualizations of key pathways and
workflows.

Introduction

Nicosulfuron is a selective, systemic post-emergence herbicide belonging to the sulfonylurea
chemical family.[1][2][3] It is widely used in agriculture, primarily for controlling a broad
spectrum of annual and perennial grass weeds and some broadleaf weeds in corn (maize)
crops.[1][3][4][5] Its mode of action involves the inhibition of the plant enzyme acetolactate
synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3][6] This enzyme is
crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), and
its inhibition leads to the cessation of cell division and plant growth, ultimately resulting in weed
death.[1][3][6] The selectivity of nicosulfuron in corn is attributed to the crop's ability to rapidly
metabolize the compound into inactive substances.[1][3]
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The technical grade active ingredient is a white, crystalline solid or powder.[7][8][9]

Understanding its physicochemical properties is critical for assessing its environmental fate,

behavior, potential for carryover to subsequent crops, and for developing stable and effective

formulations.

Core Physicochemical Properties

The following tables summarize the key physicochemical properties of technical grade

nicosulfuron.

Table 1: General and Physical Properties

Property Value Conditions
Colorless white solid/crystals;

Appearance
Tan-colored powder[4][7][8]

Odor Phenolic[7][8]

Molecular Formula

C15H18N6O6S[7][10]

Molecular Weight 410.4 g/mol [4][7][11]
] ] 141-144 °C[4][12]; 169-172 Technical grade often has a
Melting Point )
°C[7]; 172 °C[7] wider and lower range.
Boiling Point Decomposes before boiling[13]
Density 0.313 g/mL (bulk)[7][12]

Vapor Pressure

<6 x 10722 mm Hg[7]; 1.2 x
10-2¢ torr[4]; 1.6 x 10~1# Pa[14]

at 25 °C

Table 2: Solubility and Partitioning Properties

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://www.guidechem.com/encyclopedia/nicosulfuron-dic29477.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3198674_EN.htm
https://www.benchchem.com/product/b1678754?utm_src=pdf-body
http://extoxnet.orst.edu/pips/nicosulf.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://www.guidechem.com/encyclopedia/nicosulfuron-dic29477.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://www.guidechem.com/encyclopedia/nicosulfuron-dic29477.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-27-2008-1E.pdf
http://extoxnet.orst.edu/pips/nicosulf.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://www.hb-p.com/article/nicosulfuron-an-efficient-herbicide-for-maize-crops/
http://extoxnet.orst.edu/pips/nicosulf.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZCF.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/484.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZCF.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/Nicosulfuron
http://extoxnet.orst.edu/pips/nicosulf.htm
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/Specs/nicosulfuron06.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions

0.04 g/100g (400 mg/L)[4][12
Water Solubility [14] g 9( gLAllLZ] 25°C,pH5

1.2 g/100g (12,000 mg/L)[4]

25°C,pH 7
[12][15]
3.9 g/100g (39,000 mg/L)[4
9/100g ( g/L)[4] 25 °C. pH 9
[12][15]
Solubility in Organic Solvents
Acetone: 18[7][12] 25°C
(9/kg)
Acetonitrile: 23[7][12] 25°C
Chloroform: 64[7][12] 25°C
Dichloromethane: 160[7][12]
25°C
[16]
Ethanol: 4.5[7][12] 25°C
n-Hexane: <0.02[7][12][16] 25°C
Toluene: 0.370[7][12] 25°C
Partition Coefficient (log Kow) 0.35 to 0.44[7][15] pH5
-1.77 to -1.8[7][16] pH 7
-2.0[7] pH 9
Dissociation Constant (pKa) 4.22 to 4.6[7][8][14][17] 25°C

Table 3: Stability and Degradation
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Property Value (Half-life, DTso) Conditions
Hydrolysis 15 days[13][14] pH5

Stable[13][14] pH 7 and 9

Soil Photolysis 60-67 days[7]

Soil Metabolism (Field) < 6 days (Silt loam, pH 5.7)[18] Warm, moist conditions
15-17 days[19] Under corn production

Soil Metabolism (Lab) 29.5 days[13] 20 °C

Experimental Protocols

The determination of the physicochemical properties of nicosulfuron follows standardized
international guidelines, primarily those established by the Organisation for Economic Co-
operation and Development (OECD) and the Collaborative International Pesticides Analytical
Council (CIPAC).[20][21]

Determination of Nicosulfuron Content and Impurities

The analytical method for quantifying nicosulfuron in technical material and formulations is
typically a reversed-phase high-performance liquid chromatography (HPLC) with UV detection.
[20][22]

e Principle: A solution of the technical material is injected into an HPLC system. The
components are separated on a C18 stationary phase column with a mobile phase, often a
mixture of acetonitrile and acidified water.[22][23] Nicosulfuron is detected by its UV
absorbance at a specific wavelength (e.g., 240 or 245 nm) and quantified by comparing its
peak area to that of a certified reference standard.[22][23]

e Apparatus:
o High-Performance Liquid Chromatograph with UV-Vis or Diode Array Detector (DAD).
o Reversed-phase column (e.g., C18, 250 mm x 4.6 mm).

o Analytical balance, volumetric flasks, syringes, and filters.
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e Procedure Outline:

o Standard Preparation: A stock solution of nicosulfuron reference standard is prepared in
a suitable solvent (e.g., acetonitrile). A series of calibration standards are prepared by
serial dilution.

o Sample Preparation: An accurately weighed amount of technical nicosulfuron is
dissolved in the solvent to a known volume.

o Chromatography: Equal volumes of the standard and sample solutions are injected into
the HPLC system.

o Analysis: A calibration curve is generated by plotting the peak areas of the standards
against their concentrations. The concentration of nicosulfuron in the sample is
determined from this curve. Impurities are identified and quantified using similar principles,
often with mass spectrometry (LC-MS/MS) for confirmation.[24]

Water Solubility (OECD Guideline 105)

The flask method is commonly used to determine the water solubility of compounds like
nicosulfuron. Due to its pH-dependent solubility, the test is performed in buffered solutions at
pH 5, 7, and 9.

e Principle: A surplus of the test substance is agitated in water at a constant temperature until
equilibrium is reached. The concentration of the substance in the agueous phase is then
determined by a suitable analytical method.

e Procedure Outline:

o Add an excess amount of technical nicosulfuron to separate flasks containing buffered
water at pH 5, 7, and 9.

o Agitate the flasks at a constant temperature (e.g., 25 °C) for a sufficient time to reach
equilibrium (typically 24-48 hours).

o After equilibration, centrifuge the solutions to separate undissolved material.

o Analyze the clear aqueous supernatant for nicosulfuron concentration using HPLC-UV.
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Partition Coefficient (n-octanol/water) (OECD Guideline
107/117)

The HPLC method is a common and efficient way to estimate the octanol-water partition
coefficient (Kow). This property is crucial for predicting the environmental partitioning and
bioaccumulation potential of a substance.

 Principle: The logarithm of a substance's retention time on a reversed-phase HPLC column
is linearly correlated with its log Kow. The log Kow of the test substance is determined by
comparing its retention time with that of known reference compounds with certified log Kow
values.

e Procedure Outline:

o A series of reference compounds with known log Kow values are injected into the HPLC
system to determine their retention times.

o A calibration graph is plotted of log Kow versus the logarithm of the retention time for the
reference substances.

o The nicosulfuron sample is injected under the identical conditions, and its retention time
is measured.

o The log Kow for nicosulfuron is interpolated from the calibration graph. This is repeated
at different pH values due to the compound's ionizable nature.

Visualizations: Pathways and Workflows
Mode of Action: ALS Inhibition Pathway

Nicosulfuron's herbicidal activity stems from its inhibition of the acetolactate synthase (ALS)
enzyme, which is the first step in the biosynthesis of branched-chain amino acids.
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Caption: Nicosulfuron blocks the ALS enzyme, halting amino acid synthesis and weed growth.

Experimental Workflow: Nicosulfuron Residue Analysis
in Soll

This diagram outlines a typical workflow for determining the concentration of nicosulfuron
residues in soil samples, a critical process for environmental fate studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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